Cas no 773874-06-9 (Methyl 2,3-difluoro-4-methylbenzoate)
773874-06-9 structure
Product Name:Methyl 2,3-difluoro-4-methylbenzoate
CAS No:773874-06-9
MF:C9H8F2O2
MW:186.155429840088
MDL:MFCD06203788
CID:1037000
PubChem ID:55255640
Update Time:2025-04-20
Methyl 2,3-difluoro-4-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,3-difluoro-4-methylbenzoate
- DTXSID10717016
- MFCD06203788
- E89863
- CS-0194155
- 2,3-Difluoro-4-methyl-benzoic acid methyl ester
- SCHEMBL1258800
- YCFUSIDKEYANIW-UHFFFAOYSA-N
- A865262
- Methyl2,3-difluoro-4-methylbenzoate
- 773874-06-9
- AKOS006294242
- Methyl 2,3-difluoro-4-methyl-benzoate
- DB-360886
-
- MDL： MFCD06203788
- Inchi： 1S/C9H8F2O2/c1-5-3-4-6(9(12)13-2)8(11)7(5)10/h3-4H,1-2H3
- InChI Key： YCFUSIDKEYANIW-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=O)OC)C=CC=1C)F
Computed Properties
- Exact Mass: 186.04923582g/mol
- Monoisotopic Mass: 186.04923582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
Methyl 2,3-difluoro-4-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013331-250mg |
Methyl 2,3-difluoro-4-methylbenzoate |
773874-06-9 | 97% | 250mg |
$499.20 | 2023-09-01 | |
| Alichem | A015013331-500mg |
Methyl 2,3-difluoro-4-methylbenzoate |
773874-06-9 | 97% | 500mg |
$847.60 | 2023-09-01 | |
| Alichem | A015013331-1g |
Methyl 2,3-difluoro-4-methylbenzoate |
773874-06-9 | 97% | 1g |
$1564.50 | 2023-09-01 | |
| abcr | AB517193-5 g |
Methyl 2,3-difluoro-4-methylbenzoate, 95%; . |
773874-06-9 | 95% | 5g |
€137.30 | 2022-07-29 | |
| abcr | AB517193-10 g |
Methyl 2,3-difluoro-4-methylbenzoate, 95%; . |
773874-06-9 | 95% | 10g |
€189.10 | 2022-07-29 | |
| abcr | AB517193-25 g |
Methyl 2,3-difluoro-4-methylbenzoate, 95%; . |
773874-06-9 | 95% | 25g |
€322.30 | 2022-07-29 | |
| TRC | M303808-10mg |
Methyl 2,3-Difluoro-4-methylbenzoate |
773874-06-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M303808-50mg |
Methyl 2,3-Difluoro-4-methylbenzoate |
773874-06-9 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M303808-100mg |
Methyl 2,3-Difluoro-4-methylbenzoate |
773874-06-9 | 100mg |
$ 80.00 | 2022-06-04 | ||
| Chemenu | CM155247-100g |
Methyl 2,3-difluoro-4-methylbenzoate |
773874-06-9 | 95% | 100g |
$553 | 2022-12-31 |
Methyl 2,3-difluoro-4-methylbenzoate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
773874-06-9 (Methyl 2,3-difluoro-4-methylbenzoate) Related Products
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- 586374-04-1(2-Fluoro-3-methylbenzoic acid methyl ester)
- 362601-90-9(Methyl 2,5-difluorobenzoate)
- 36629-42-2(Methyl pentafluorobenzoate)
- 122894-73-9(Ethyl 2,3,4,5-tetrafluorobenzoate)
- 4522-93-4(Ethyl pentafluorobenzoate)
- 13671-00-6(Methyl 2,6-difluorobenzoate)
- 394-35-4(Methyl 2-fluorobenzoate)
- 20372-66-1(Methyl 2,4,5-trifluorobenzoate)
- 1093865-65-6(Methyl 4-fluoro-3-formylbenzoate)
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